Cas no 1007455-22-2 (Methyl 2-bromo-4-fluoro-5-methoxybenzoate)

Methyl 2-bromo-4-fluoro-5-methoxybenzoate is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both bromine and fluorine substituents, enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it a valuable intermediate for constructing complex molecules. The methoxy group further modulates electronic properties, improving selectivity in substitution reactions. This compound is characterized by high purity and stability under standard storage conditions, ensuring consistent performance in synthetic workflows. Its versatility in medicinal chemistry, particularly in the development of bioactive molecules, underscores its utility as a key building block in organic synthesis.

Methyl 2-bromo-4-fluoro-5-methoxybenzoate structure

1007455-22-2 structure

Product Name:Methyl 2-bromo-4-fluoro-5-methoxybenzoate

CAS No:1007455-22-2

MF:C₉H₈BrFO₃

MW:263.060425758362

MDL:MFCD20482372

CID:1077380

PubChem ID:66545178

Update Time:2025-06-08

Methyl 2-bromo-4-fluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-4-fluoro-5-methoxybenzoate
- methylbromofluoromethoxybenzoate
- MolPort-020-313-480
- RP14807
- SureCN4727289
- 2-Bromo-4-fluoro-5-methoxy-benzoic acid methyl ester
- LF-0032
- SCHEMBL4727289
- 1007455-22-2
- MFCD20482372
- DA-48410
- DTXSID20735165
- AKOS015991519
- methyl2-bromo-4-fluoro-5-methoxybenzoate
- Benzoic acid, 2-bromo-4-fluoro-5-methoxy-, methyl ester
- KDJBAOOGTMLSCK-UHFFFAOYSA-N
- MDL： MFCD20482372
- Inchi： 1S/C9H8BrFO3/c1-13-8-3-5(9(12)14-2)6(10)4-7(8)11/h3-4H,1-2H3
- InChI Key： KDJBAOOGTMLSCK-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1C(=O)OC)OC)F

Computed Properties

Exact Mass: 261.96408g/mol
Monoisotopic Mass: 261.96408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35.5Å²

Methyl 2-bromo-4-fluoro-5-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M060670-250mg	Methyl 2-Bromo-4-fluoro-5-methoxybenzoate	1007455-22-2		250mg	$ 285.00	2022-06-04
TRC	M060670-500mg	Methyl 2-Bromo-4-fluoro-5-methoxybenzoate	1007455-22-2		500mg	$ 470.00	2022-06-04
Apollo Scientific	PC200333-500mg	Methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2		500mg	£126.00	2024-05-23
Apollo Scientific	PC200333-1g	Methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2		1g	£170.00	2024-05-23
eNovation Chemicals LLC	D656965-1g	Methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2	95%	1g	$245	2024-06-05
eNovation Chemicals LLC	D162115-1g	METHYL 2-BROMO-4-FLUORO-5-METHOXYBENZOATE	1007455-22-2	95%	1g	$595	2024-08-03
eNovation Chemicals LLC	D162115-5g	METHYL 2-BROMO-4-FLUORO-5-METHOXYBENZOATE	1007455-22-2	95%	5g	$1360	2024-08-03
Key Organics Ltd	LF-0032-1MG	methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	LF-0032-5MG	methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	LF-0032-10MG	methyl 2-bromo-4-fluoro-5-methoxybenzoate	1007455-22-2	>90%	10mg	£63.00	2025-02-08